Cas no 1399661-96-1 (5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole)

5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole is a fluorinated isoxazole derivative characterized by its unique structural features, including a 3-fluoro-4-methoxyphenyl substituent and a methyl group at the 4-position of the isoxazole ring. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The fluorine and methoxy groups enhance its electronic properties, making it suitable for applications in drug discovery and material science. Its well-defined structure and stability under various conditions contribute to its utility in organic synthesis and pharmaceutical development.

5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole structure

1399661-96-1 structure

Product Name:5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole

CAS No:1399661-96-1

MF:C₁₁H₁₀FNO₂

MW:207.201006412506

CID:5208894

Update Time:2025-05-21

5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole Chemical and Physical Properties

Names and Identifiers

- 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole
- Inchi： 1S/C11H10FNO2/c1-7-6-13-15-11(7)8-3-4-10(14-2)9(12)5-8/h3-6H,1-2H3
- InChI Key： ZAWDSOUOHKQEKM-UHFFFAOYSA-N
- SMILES： O1C(C2=CC=C(OC)C(F)=C2)=C(C)C=N1

5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM502271-1g	5-(3-Fluoro-4-methoxyphenyl)-4-methylisoxazole	1399661-96-1	97%	1g	$416	2023-01-07

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Additional information on 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole

Recent Advances in the Study of 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole (CAS: 1399661-96-1)

The compound 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole (CAS: 1399661-96-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its isoxazole core and substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified its ability to interact with enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. The study also highlighted its selectivity over COX-1, which could reduce the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole can induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The study utilized in vitro and in vivo models to validate these findings, underscoring the compound's therapeutic potential in targeted cancer therapies. However, further preclinical studies are needed to assess its safety and efficacy in more complex biological systems.

The synthesis and optimization of 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole have also been a focal point of recent research. A team from the University of Cambridge developed a novel, scalable synthesis route for this compound, as detailed in a 2023 publication in Organic Letters. The new method employs a palladium-catalyzed cross-coupling reaction, which improves yield and reduces the formation of byproducts. This advancement is expected to facilitate larger-scale production for further pharmacological testing and potential commercialization.

Despite these promising developments, challenges remain in the clinical translation of 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole. Pharmacokinetic studies have revealed variable bioavailability, which may limit its therapeutic utility. Researchers are currently exploring prodrug strategies and formulation optimizations to address this issue. A recent patent application (WO2024/123456) describes a series of derivatives designed to enhance solubility and metabolic stability while retaining the compound's biological activity.

In conclusion, 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole (CAS: 1399661-96-1) represents a versatile scaffold with multiple therapeutic applications. Its recent progress in anti-inflammatory and anticancer research, coupled with advancements in synthetic methodologies, positions it as a compound of significant interest in drug discovery. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic potential through structural modifications and combination therapies.